2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride
Overview
Description
2,2-Difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride (DFAH) is an organic compound belonging to the class of amines. It is a white solid that is soluble in water and alcohol. DFAH is used in a variety of scientific research applications, including biochemical and physiological studies, as well as laboratory experiments. It is a versatile compound that can be synthesized in a variety of ways.
Scientific Research Applications
2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride has been used in a variety of scientific research applications. It has been used in biochemical and physiological studies to study the effects of drugs on the body. It has also been used in laboratory experiments to study the effects of different compounds on various biological systems.
Mechanism of Action
The mechanism of action of 2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride is not well understood. However, it is believed that it acts as an agonist at the GABA-A receptor, which is involved in the regulation of anxiety and sleep. It is also believed to act as an antagonist at the 5-HT2A receptor, which is involved in the regulation of serotonin levels in the brain.
Biochemical and Physiological Effects
2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce anxiety and improve sleep in animal models. It has also been shown to reduce inflammation and reduce pain in animal models. In addition, it has been shown to have neuroprotective effects in animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using 2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride in laboratory experiments is its versatility. It can be synthesized in a variety of ways, making it easy to use in different experiments. It also has a variety of biochemical and physiological effects, making it useful for studying different biological systems. The main limitation of using 2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride in laboratory experiments is that the mechanism of action is not well understood.
Future Directions
There are a variety of future directions for the use of 2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride in scientific research. One potential future direction is to further investigate its mechanism of action, as this could lead to the development of new drugs or treatments. Additionally, further research into its biochemical and physiological effects could lead to the development of new treatments for a variety of conditions. Finally, further research into its applications in laboratory experiments could lead to the development of new methods for studying biological systems.
Synthesis Methods
2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride can be synthesized through a variety of methods, including a two-step process using a Grignard reaction and a nucleophilic substitution reaction. The first step involves the reaction of 2-fluorophenylmagnesium bromide with 2-fluoroethan-1-amine to produce 2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine. The second step involves the reaction of the intermediate with hydrochloric acid to produce 2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride involves the reaction of 2-fluorobenzaldehyde with difluoroacetic acid followed by reductive amination with ammonia.", "Starting Materials": [ "2-fluorobenzaldehyde", "difluoroacetic acid", "ammonia", "hydrochloric acid", "sodium cyanoborohydride" ], "Reaction": [ "Step 1: 2-fluorobenzaldehyde is reacted with difluoroacetic acid in the presence of hydrochloric acid to form 2,2-difluoro-2-(2-fluorophenyl)acetic acid.", "Step 2: 2,2-difluoro-2-(2-fluorophenyl)acetic acid is then reductively aminated with ammonia using sodium cyanoborohydride as a reducing agent to form 2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride." ] } | |
CAS RN |
2639415-31-7 |
Molecular Formula |
C8H9ClF3N |
Molecular Weight |
211.6 |
Purity |
95 |
Origin of Product |
United States |
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